BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling Ffp-
18-am

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ffp-18-am

Cat. No.: B12375120

Essential Safety & Handling Guide for Ffp-18-am

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Ffp-18-am is not publicly available.
This guide is based on general laboratory safety principles for handling similar chemical
compounds and information from research publications. It is crucial to supplement this
information with your institution's specific safety protocols and to perform a thorough risk
assessment before use.

Ffp-18-am is a cell-permeable fluorescent indicator used for measuring near-membrane
calcium.[1] Proper handling and disposal are essential to ensure laboratory safety and
experimental accuracy.

Personal Protective Equipment (PPE) & Engineering
Controls

Due to the absence of specific toxicity data, a cautious approach is recommended. The
following table outlines the minimum recommended PPE and engineering controls when
handling Ffp-18-am.
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Control Type Recommendation Rationale

To minimize inhalation

exposure to the powdered

Engineering Controls Chemical Fume Hood
form and to aerosols of the
DMSO solution.
Safety glasses with side To protect eyes from splashes

Eye Protection ) i ) )
shields or goggles of the chemical or its solution.

To prevent skin contact.
Hand Protection Nitrile gloves Change gloves immediately if
contaminated.

To protect skin and clothing

Body Protection Laboratory coat o
from contamination.
Use a NIOSH-approved
Not generally required if respirator if weighing or

Respiratory Protection ] ) .
handled in a fume hood. handling large quantities

outside of a fume hood.

Operational Plan: Preparation of Ffp-18-am Stock
Solution

Ffp-18-am is typically dissolved in dimethyl sulfoxide (DMSO) to create a stock solution for
experimental use.

Materials:

Ffp-18-am (solid)

Anhydrous DMSO

Microcentrifuge tubes

Pipettes and sterile tips

Vortex mixer
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e Personal Protective Equipment (as specified above)
Procedure:

o Preparation: Perform all work in a chemical fume hood. Ensure all materials are clean and
dry.

o Weighing: Carefully weigh the desired amount of Ffp-18-am powder. Avoid creating dust.

» Dissolving: Add the appropriate volume of anhydrous DMSO to the Ffp-18-am powder to
achieve the desired stock solution concentration.

e Mixing: Cap the tube securely and vortex until the solid is completely dissolved.

o Storage: Store the stock solution at -20°C, protected from light and moisture.[1]

Experimental Protocol: Loading Cells with Ffp-18-am

The following is a general protocol for loading mammalian cells with Ffp-18-am, based on
published research.[2] Optimization may be required for different cell types.

Materials:

Ffp-18-am stock solution (in DMSO)

Pluronic F-127 solution (optional, to aid in dye loading)

Cell culture medium or appropriate buffer

Cultured cells

Procedure:

o Prepare Loading Solution: Dilute the Ffp-18-am stock solution in cell culture medium or
buffer to the final working concentration (typically in the low micromolar range). If using, add
Pluronic F-127 at this step.

o Cell Treatment: Remove the existing medium from the cultured cells and replace it with the
loading solution.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12375120?utm_src=pdf-body
https://www.benchchem.com/product/b12375120?utm_src=pdf-body
https://immunomart.com/product/ffp-18-am/
https://www.benchchem.com/product/b12375120?utm_src=pdf-body
https://www.benchchem.com/product/b12375120?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1464454/
https://www.benchchem.com/product/b12375120?utm_src=pdf-body
https://www.benchchem.com/product/b12375120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

 Incubation: Incubate the cells under appropriate conditions (e.g., 37°C) for a specific duration
(e.g., 30-120 minutes).[2] The optimal time will vary depending on the cell type.

» Washing: After incubation, wash the cells with fresh medium or buffer to remove excess dye.

e Imaging: The cells are now ready for fluorescence microscopy to measure near-membrane
calcium.

Disposal Plan

As specific disposal guidelines for Ffp-18-am are unavailable, follow your institution's
procedures for chemical waste disposal.

Waste Type Disposal Recommendation

) Dispose of as chemical waste in a properly
Solid Ffp-18-am _
labeled container.

) ) ) Dispose of in a designated solid chemical waste
Contaminated Labware (e.g., pipette tips, tubes) ai
container.

o ] Collect in a labeled hazardous waste container
Liquid Waste (e.g., unused solutions, cell culture o )
) o for liquid chemical waste. Do not pour down the
media containing the dye) drai
rain.

Visualizing the Handling Workflow

The following diagram illustrates the key stages of handling Ffp-18-am in a laboratory setting,
from receiving the compound to the final experimental steps.
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Ffp-18-am laboratory handling and experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. FFP-18-AM - Immunomart [immunomart.com]

e 2. Visualization of localized store-operated calcium entry in mouse astrocytes. Close
proximity to the endoplasmic reticulum - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling Ffp-18-am].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375120#personal-protective-equipment-for-
handling-ffp-18-am]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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